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Compound of Interest

Compound Name: N-(4-Oxocyclohexyl)acetamide

Cat. No.: B123319 Get Quote

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of N-(4-Oxocyclohexyl)acetamide (CAS No: 27514-08-5). The

following procedures are designed for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Hazard Identification and Classification
N-(4-Oxocyclohexyl)acetamide is classified as a hazardous chemical.[1] It is crucial to

understand its primary hazards before handling.

GHS Hazard Statements:

Causes skin irritation (H315).[2]

Causes serious eye irritation (H319).[2]

May cause respiratory irritation (H335).[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-(4-
Oxocyclohexyl)acetamide to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Skin Protection Protective Gloves

Wear suitable gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique to avoid skin

contact.

Lab Coat

Wear appropriate protective

clothing to minimize contact

with skin.[3]

Respiratory Protection Respirator

Follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[3]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

Use only in a well-ventilated area or outdoors.[1]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not get in eyes, on skin, or on clothing.[1]

Avoid dust formation.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store locked up.[1]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are critical in the event of accidental exposure.

Exposure Route First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

Skin Contact

Wash off immediately with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.
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Disposal Plan
Proper disposal of N-(4-Oxocyclohexyl)acetamide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[1]

Disposal should be in accordance with applicable regional, national, and local laws and

regulations.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling N-(4-
Oxocyclohexyl)acetamide in a laboratory setting.
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Caption: Standard Operating Procedure for N-(4-Oxocyclohexyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

